Cas no 13651-55-3 (1-(Chloromethyl)-2,3-dimethylbenzene)

1-(Chloromethyl)-2,3-dimethylbenzene is a chlorinated aromatic compound featuring a chloromethyl group attached to a dimethyl-substituted benzene ring. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-donating methyl groups and an electrophilic chloromethyl moiety enhances its versatility in substitution and coupling reactions. Its stability under standard storage conditions ensures consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its reactivity, requiring appropriate safety measures during use. Its well-defined molecular structure allows for precise incorporation into complex organic frameworks.

1-(Chloromethyl)-2,3-dimethylbenzene structure

13651-55-3 structure

Product Name:1-(Chloromethyl)-2,3-dimethylbenzene

CAS No:13651-55-3

MF:C₉H₁₁Cl

MW:154.636641740799

CID:139427

PubChem ID:347037

Update Time:2025-05-28

1-(Chloromethyl)-2,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-(Chloromethyl)-2,3-dimethylbenzene
- 2,3-DIMETHYLBENZYL CHLORIDE
- Benzene,1-(chloromethyl)-2,3-dimethyl-
- 2,3-dimethoxybenzoylchloride
- 2,3-dimethyl-benzyl chloride
- 2,3-Dimethylbenzylchlorid
- 2,3-Dimethyl-benzylchlorid
- chloromethyl dimethyl benzene
- NSC 405480
- Inchi： 1S/C9H11Cl/c1-7-4-3-5-9(6-10)8(7)2/h3-5H,6H2,1-2H3
- InChI Key： CHMJJIHXWABUHA-UHFFFAOYSA-N
- SMILES： ClCC1C=CC=C(C)C=1C

Computed Properties

Exact Mass: 154.05503
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3

Experimental Properties

Density: 1.033
Boiling Point: 227 ºC
Flash Point: 89 ºC
PSA: 0
LogP: 3.04220

1-(Chloromethyl)-2,3-dimethylbenzene Security Information

Hazardous Material transportation number：UN 1760
Packing Group：III
Hazard Level：8
HazardClass：8
PackingGroup：III

1-(Chloromethyl)-2,3-dimethylbenzene Pricemore >>

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